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Compound of Interest

Compound Name: Trichloro(4-phenylbutyl)silane

Cat. No.: B093834

In-Depth Technical Guide to Trichloro(4-
phenylbutyl)silane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trichloro(4-phenylbutyl)silane is an organosilane compound characterized by a phenylbutyl
group attached to a silicon atom bearing three chlorine atoms. This bifunctional nature, with a
reactive trichlorosilyl headgroup and a hydrocarbon tail terminating in a phenyl group, makes it
a valuable reagent in surface chemistry, materials science, and potentially in biomedical
applications. The trichlorosilyl group can readily react with hydroxylated surfaces to form stable
siloxane bonds, enabling the formation of self-assembled monolayers (SAMs). These SAMs
can modify the surface properties of various substrates, introducing hydrophobicity and
providing a platform for further functionalization. This technical guide provides a comprehensive
overview of the molecular properties, synthesis, and potential applications of Trichloro(4-
phenylbutyl)silane, with a focus on experimental details relevant to research and
development.

Molecular Properties and Characterization

The fundamental properties of Trichloro(4-phenylbutyl)silane are summarized in the table
below, providing a quick reference for researchers.
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Property Value

Chemical Formula C10H13CIsSi
Molecular Weight 267.65 g/mol

CAS Number 17886-88-3
Appearance Clear liquid[1]

Boiling Point 82°C / 0.4 mmHg[2]
Density 1.189 g/mL at 25°C[2]

Benzene, [4-(trichlorosilyl)butyl]-; (4-
Synonyms ) )
Phenylbutyl)trichlorosilane[2][3]

Synthesis of Trichloro(4-phenylbutyl)silane

A potential synthetic route to Trichloro(4-phenylbutyl)silane involves the hydrosilylation of 4-
phenyl-1-butene with trichlorosilane (HSICls). This reaction is typically catalyzed by a platinum
catalyst, such as Speier's catalyst (H2PtCls) or Karstedt's catalyst.

Experimental Protocol: Hydrosilylation of 4-Phenyl-1-
butene

Materials:

e 4-Phenyl-1-butene

e Trichlorosilane (HSICls)

e Platinum catalyst (e.g., Karstedt's catalyst)

¢ Anhydrous toluene (or other suitable inert solvent)
 Inert gas (Argon or Nitrogen)

» Standard glassware for air-sensitive reactions (Schlenk line, septa, etc.)
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Procedure:

Reaction Setup: A dried Schlenk flask equipped with a magnetic stir bar, a reflux condenser,
and a dropping funnel is placed under an inert atmosphere of argon or nitrogen.

Reagent Addition: Anhydrous toluene is added to the flask, followed by the platinum catalyst.
4-Phenyl-1-butene is then added to the reaction flask.

Hydrosilylation: Trichlorosilane is added dropwise to the stirred solution at a controlled
temperature. The reaction is typically exothermic, and the addition rate should be managed
to maintain the desired reaction temperature.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy by
analyzing small aliquots withdrawn from the reaction mixture.

Work-up and Purification: Upon completion, the reaction mixture is cooled to room
temperature. The solvent and any excess volatile reagents are removed under reduced
pressure. The crude product is then purified by fractional distillation under vacuum to yield
pure Trichloro(4-phenylbutyl)silane.

Note: This is a generalized protocol. Specific reaction conditions such as temperature, reaction

time, and catalyst loading should be optimized for best results.

Application in Surface Modification: Formation of
Self-Assembled Monolayers (SAMs)

Trichloro(4-phenylbutyl)silane is well-suited for the formation of self-assembled monolayers

on hydroxylated surfaces like silicon wafers, glass, and metal oxides. The resulting SAM

modifies the surface to be more hydrophobic and provides a phenyl-terminated surface that

can be further functionalized.

Experimental Protocol: SAM Formation on a Silicon
Wafer

Materials:
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 Silicon wafers
e Trichloro(4-phenylbutyl)silane
e Anhydrous solvent (e.g., toluene or hexane)

o Piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) -
EXTREME CAUTION IS ADVISED

» Deionized water

o Ethanol

» Nitrogen gas

Procedure:

o Substrate Cleaning and Hydroxylation:

o The silicon wafers are first cleaned with a solvent like ethanol to remove organic
contaminants.

o To create a high density of hydroxyl groups on the surface, the wafers are immersed in a
Piranha solution for a specific duration (e.g., 15-30 minutes) at a controlled temperature.
Warning: Piranha solution is extremely corrosive and reactive. Handle with extreme care in
a fume hood with appropriate personal protective equipment.

o After Piranha treatment, the wafers are thoroughly rinsed with copious amounts of
deionized water and then dried under a stream of nitrogen.

o Silanization:

o Adilute solution of Trichloro(4-phenylbutyl)silane (e.g., 1-5 mM) is prepared in an
anhydrous solvent in a glovebox or under an inert atmosphere to prevent premature
hydrolysis of the silane.

o The cleaned and dried silicon wafers are immersed in the silane solution for a set period
(e.q., 1-24 hours) at room temperature.
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o During this time, the trichlorosilyl groups react with the surface hydroxyl groups, forming
covalent Si-O-Si bonds and releasing HCI as a byproduct.

e Rinsing and Curing:

o After immersion, the wafers are removed from the silane solution and rinsed sequentially
with the anhydrous solvent (e.g., toluene) and then ethanol to remove any physisorbed
molecules.

o The wafers are then dried with a stream of nitrogen.

o To promote the formation of a cross-linked siloxane network within the monolayer, the
coated wafers can be cured by heating in an oven (e.g., at 120°C for 1 hour).

Potential Applications in Drug Development and
Research

While specific drug delivery systems or signaling pathway interactions involving Trichloro(4-
phenylbutyl)silane are not extensively documented in publicly available literature, its
properties as a surface modification agent suggest several potential applications for
researchers in drug development:

o Surface Modification of Nanoparticles: Trichloro(4-phenylbutyl)silane can be used to
modify the surface of silica or metal oxide nanoparticles. This modification can enhance their
stability in non-polar media and provide a hydrophobic surface, which could be beneficial for
encapsulating hydrophobic drugs. The phenyl groups on the surface could also serve as
attachment points for further functionalization with targeting ligands.

» Development of Biosensors: The formation of a well-defined SAM of Trichloro(4-
phenylbutyl)silane on a sensor surface can create a controlled interface for the
immobilization of biomolecules. The phenyl groups could be functionalized, for example,
through electrophilic aromatic substitution, to introduce reactive groups for covalently
attaching enzymes, antibodies, or DNA probes.

o Chromatography: The phenylbutyl group can act as a stationary phase in reverse-phase
chromatography. Surfaces modified with Trichloro(4-phenylbutyl)silane could be used for
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the separation of biomolecules based on their hydrophobicity.

Visualizing Experimental Workflows

To aid in the understanding of the experimental processes, the following diagrams, created
using the DOT language, illustrate the key workflows.

Synthesis of Trichloro(4-phenylbutyl)silane
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Caption: Workflow for the synthesis of Trichloro(4-phenylbutyl)silane.
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Caption: Workflow for forming a self-assembled monolayer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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